3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-(4-methoxyphenyl)pyridine

• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 5-(4-ethoxyphenyl)-3-[2-methoxy-6-(4-methoxyphenyl)pyridin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C23H21N3O4/c1-4-29-18-11-7-16(8-12-18)22-25-21(26-30-22)19-13-14-20(24-23(19)28-3)15-5-9-17(27-2)10-6-15/h5-14H,4H2,1-3H3
• InChI Key: XTAQTMRRHXQKEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=NO2)C3=C(N=C(C=C3)C4=CC=C(C=C4)OC)OC

Description

3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-(4-methoxyphenyl)pyridine is a complex organic compound that belongs to the class of oxadiazole derivatives.

Preparation Methods

The synthesis of 3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-(4-methoxyphenyl)pyridine typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the oxadiazole ring through cyclization reactions. Common reagents used in these reactions include hydrazides, carboxylic acids, and dehydrating agents . Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as controlling temperature, pressure, and reaction time.

Chemical Reactions Analysis

3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-(4-methoxyphenyl)pyridine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Scientific Research Applications

This compound has shown potential in several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound exhibits biological activities such as antibacterial and antifungal properties, making it a candidate for developing new antimicrobial agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases due to its bioactive properties.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-(4-methoxyphenyl)pyridine involves its interaction with specific molecular targets and pathways. The compound may inhibit the growth of bacteria and fungi by interfering with their cellular processes, such as enzyme activity and cell wall synthesis . Further research is needed to fully elucidate the molecular targets and pathways involved.

Comparison with Similar Compounds

Similar compounds to 3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-(4-methoxyphenyl)pyridine include other oxadiazole derivatives, such as:

4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one: This compound shares structural similarities and exhibits similar biological activities.

1,2,4-Triazoles: These compounds also contain nitrogen atoms in their ring structure and have been extensively studied for their biological activities.

The uniqueness of this compound lies in its specific substitution pattern and the combination of functional groups, which contribute to its distinct chemical and biological properties.